Cas no 2227798-76-5 (rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine)

• Product Name: rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• CAS No: 2227798-76-5
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 6402725
• PubChem ID: 165850474
• Update Time: 2025-10-28

rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
• EN300-1879928
• 2227798-76-5

• Inchi： 1S/C14H17N3/c15-7-12-6-14(12)13-8-16-17(10-13)9-11-4-2-1-3-5-11/h1-5,8,10,12,14H,6-7,9,15H2/t12-,14+/m0/s1
• InChI Key： ZAVVGZMBLWSKLH-GXTWGEPZSA-N
• SMILES： NC[C@@H]1C[C@H]1C1C=NN(CC2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 227.142247555g/mol
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine

Comprehensive Overview of rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 2227798-76-5)

The compound rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 2227798-76-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate cyclopropylmethanamine core, combined with a benzyl-substituted pyrazole moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given its ability to modulate specific neurotransmitter pathways.

One of the key features of rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine is its stereochemistry, which plays a critical role in its biological activity. The (1R,2R) configuration ensures optimal interaction with target proteins, making it a valuable tool for studying enzyme inhibition and receptor binding. Recent studies have explored its potential as a selective serotonin reuptake inhibitor (SSRI), aligning with the growing demand for novel treatments for depression and anxiety disorders.

In the context of drug design, the benzyl group in this compound enhances its lipophilicity, improving its ability to cross the blood-brain barrier (BBB). This property is particularly relevant given the current focus on neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the pyrazole ring contributes to its stability and metabolic resistance, addressing common challenges in pharmacokinetics.

The synthesis of rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine involves multi-step organic reactions, including cyclopropanation and N-benzylation. These processes are optimized for high yield and purity, ensuring reproducibility in industrial and academic settings. Its CAS No. 2227798-76-5 serves as a unique identifier, facilitating accurate referencing in patent filings and scientific literature.

From a commercial perspective, this compound is available through specialized chemical suppliers and research catalogs, catering to the needs of medicinal chemists and pharmaceutical companies. Its growing popularity is reflected in the increasing number of PubMed citations and Google Scholar entries, highlighting its relevance in contemporary research.

Looking ahead, rac-1-(1R,2R)-2-(1-benzyl-1H-pyrazol-4-yl)cyclopropylmethanamine is poised to play a pivotal role in advancing precision medicine. Its modular structure allows for further derivatization, opening doors to personalized therapeutics and targeted drug delivery systems. As the scientific community continues to explore its full potential, this compound remains a cornerstone in the quest for innovative bioactive molecules.